5-Oxo-5-phenylpentane-2,2,3,3-tetracarbonitrile

• Molecular Formula: C15H10N4O
• Molecular Weight: 262.27 g/mol
• IUPAC Name: 1-methyl-4-oxo-4-phenylbutane-1,1,2,2-tetracarbonitrile
• InChI: InChI=1S/C15H10N4O/c1-14(8-16,9-17)15(10-18,11-19)7-13(20)12-5-3-2-4-6-12/h2-6H,7H2,1H3
• InChI Key: LQKQCUMNOCRPOR-UHFFFAOYSA-N
• Canonical SMILES: CC(C#N)(C#N)C(CC(=O)C1=CC=CC=C1)(C#N)C#N

Description

is a chemical compound with the following structural formula:

5-Oxo-5-phenylpentane-2,2,3,3-tetracarbonitrile: $$\text{C}_6\text{H}_3\text{N}_4\text{O}$$C6​H3​N4​O

.
• It contains a phenyl group (C₆H₅) attached to a pentane backbone, with four cyano (CN) groups distributed across the molecule.
• The compound’s systematic name indicates its carbonyl (oxo) and nitrile (carbonitrile) functional groups.

Preparation Methods

Synthetic Routes: One synthetic route involves the interaction of tetracyanoethylene with 2-bromo-5,5-dimethyl-1,3-cyclohexanedione, leading to the formation of 5-oxo-5-phenylpentane-2,2,3,3-tetracarbonitrile.

Industrial Production: Information regarding large-scale industrial production methods is limited.

Chemical Reactions Analysis

Reactivity: The compound can undergo various reactions, including oxidation, reduction, and substitution.

Common Reagents and Conditions:

Major Products: These reactions yield derivatives of 5-oxo-5-phenylpentane-2,2,3,3-tetracarbonitrile, such as amino-substituted dihydrofurans and cyano-substituted chromenes.

Scientific Research Applications

Chemistry: Used as a building block in the synthesis of heterocyclic compounds, particularly in the 2,3-dihydrofuran and 5,6,7,8-tetrahydro-4H-chromene series.

Biology and Medicine: Limited information exists on biological applications.

Mechanism of Action

• Mechanisms of action for this compound are not extensively studied.
• Further research is needed to understand its effects, molecular targets, and pathways.

Comparison with Similar Compounds

Uniqueness: 5-Oxo-5-phenylpentane-2,2,3,3-tetracarbonitrile’s unique features lie in its combination of a phenyl group, oxo functionality, and multiple cyano groups.

Similar Compounds: While direct analogs are scarce, related compounds include other tetracarbonitriles and cyano-substituted heterocycles.